4-Bromo-1-methyl-1H-pyrazole-3-carbonyl chloride

• IUPAC Name: 4-bromo-1-methylpyrazole-3-carbonyl chloride
• InChI: InChI=1S/C5H4BrClN2O/c1-9-2-3(6)4(8-9)5(7)10/h2H,1H3
• InChI Key: LTARGXLMISJCPP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)Cl)Br
• Molecular Formula: C5H4BrClN2O
• DSSTOX Substance ID: DTXSID70345511
• Molecular Weight: 223.45 g/mol
• CAS RN: 912569-70-1

Description

4-Bromopyrazole is a heteroaryl halide and a pyrazole derivative. It is used as a starting material in the synthesis of 1,4’-bipyrazoles and other biologically active compounds.

Synthesis Analysis

Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach. The α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines which, after removal of the leaving group, provide the desired pyrazoles.

Molecular Structure Analysis

The molecular formula of 4-Bromo-3-methyl-1H-pyrazole is C4H5BrN2. It is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1- and 2- and three carbon © atoms.

Chemical Reactions Analysis

4-Bromopyrazole is reported to react with titanium tetrachloride to afford binary adducts. Visible light catalysis enables an efficient tandem reaction of hydrazones and α-bromo ketones to provide 1,3,5-trisubstituted pyrazoles.

Physical And Chemical Properties Analysis

The molecular weight of 4-Bromo-3-methyl-1H-pyrazole is 161.00 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 1.

Scientific Research Applications

Synthesis of Novel Compounds

4-Bromo-1-methyl-1H-pyrazole-3-carbonyl chloride plays a significant role in the synthesis of various novel compounds. For instance, Yang Yun-shang (2011) demonstrated its use in synthesizing 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid amide compounds, showcasing its utility in complex chemical reactions (Yang, 2011). Similarly, Hongwei Zhu et al. (2014) synthesized a series of 3-bromo-1-(3-chloropyridin-2-yl)-N-hydroxy-N-aryl-1H-pyrazole-5-carboxamides using pyrazole carbonyl chloride, indicating its versatility in creating diverse chemical structures (Zhu et al., 2014).

Catalysis and Chemical Transformations

This chemical is also instrumental in catalysis and various chemical transformations. For example, Barbara Datterl et al. (2010) used it in the synthesis of 1H-Pyrano[2,3-c:6,5-c]dipyrazol-4(7H)-ones and Thiones, highlighting its role in facilitating complex chemical processes (Datterl et al., 2010).

Antifungal and Antibacterial Activities

Research by Shijie Du et al. (2015) into novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides, which are synthesized using related compounds, revealed significant antifungal activities against various phytopathogenic fungi (Du et al., 2015). This suggests potential applications of 4-Bromo-1-methyl-1H-pyrazole-3-carbonyl chloride in developing antifungal agents.

NMR Studies and Molecular Structures

The compound's utility extends to nuclear magnetic resonance (NMR) studies and elucidation of molecular structures. As evidenced by S. Trofimenko et al. (2007), who explored the tautomerism of 4-bromo substituted 1H-pyrazoles, it can be used to study molecular behavior in various states (Trofimenko et al., 2007).

Safety And Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Future Directions

4-Bromopyrazole may be used in the preparation of 4-bromo-1-(2-chloroethyl)-1H-pyrazole. It may also be used in the preparation of solid hexacoordinate complexes by reaction with dimethyl- and divinyl-tindichloride.